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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B15552045

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available toxicological data for C.l. Reactive
Black 39 and related reactive azo dyes. It is intended for informational purposes for a scientific
audience and does not constitute a comprehensive safety assessment. All laboratory work
should be conducted with appropriate safety precautions.

Introduction

C.l. Reactive Black 39 (CAS No. 68259-02-9) is a disazo reactive dye belonging to the vinyl
sulfone class.[1][2] Reactive dyes are widely used in the textile industry for their ability to form
strong, covalent bonds with fibers, resulting in excellent wash fastness.[3][4] The toxicological
profile of reactive dyes is of interest due to potential occupational exposure during
manufacturing and dyeing processes, as well as consumer exposure through contact with dyed
textiles and potential environmental release.[5] The primary toxicological concern associated
with azo dyes is their potential to be metabolized into aromatic amines, some of which are
known or suspected carcinogens.[6][7] This guide provides a detailed overview of the available
toxicological data for Reactive Black 39 and related compounds, focusing on key endpoints
and experimental methodologies.

Acute Toxicity

Acute toxicity studies are designed to assess the adverse effects that may occur shortly after a
single exposure to a substance. For Reactive Black 39 and similar reactive dyes, the acute
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toxicity is generally considered to be low.[8]

Table 1: Summary of Acute Toxicity Data for Reactive Dyes

Test . . Reference(s
Endpoint Species Route Value
Substance )
Reactive Harmful if
- - Oral [9]
Black 39 swallowed
Reactive > 2,000
LD50 Rat Oral [10]
Black 5 mg/kg
Reactive > 2,000
LD50 Rat Dermal [10]
Black 5 mg/kg
] May be
Reactive )
) Oral harmful if [11]
Black Mix
swallowed
May be
Reactive harmful in
) - - Dermal ) [11]
Black Mix contact with
skin

Note: Specific quantitative LD50 values for Reactive Black 39 are not readily available in the
public domain. The information presented is often qualitative, as seen in Material Safety Data
Sheets.

Experimental Protocols

Oral LD50 Test (as per OECD Guideline 401 - adapted):

A standard acute oral toxicity study would typically involve the administration of the test
substance to a group of rodents (e.g., rats) at various dose levels. Key aspects of the protocol
include:

o Test Animals: Healthy, young adult rats of a single strain.
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e Dosage: A single dose of the dye, dissolved or suspended in a suitable vehicle (e.g., water),

is administered by gavage.

o Observation Period: Animals are observed for mortality, clinical signs of toxicity, and body

weight changes for a period of 14 days.

» Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Skin and Eye Irritation and Sensitization

Reactive dyes, including Reactive Black 39, are known to have the potential for skin and eye

irritation, and some may act as skin or respiratory sensitizers, particularly in occupational

settings.[9][12]

Table 2: Summary of Irritation and Sensitization Data

Test
Endpoint Species Result Reference(s)
Substance
May cause skin
Reactive Black ] o irritation in
Skin Irritation - - 9]
39 sensitive
individuals
Reactive Black o May cause
Eye Irritation - T 9]
39 irritation to eyes
Reactive Black 5  Skin Irritation Rabbit Non-irritant [10]
Reactive Black 5  Eye Irritation Rabbit Non-irritant [10]
) Skin ) ) Did not show a
Reactive Black 5 L Guinea Pig o [10]
Sensitization sensitizing effect

Experimental Protocols

In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method (as per OECD Guideline

439):
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This in vitro method is now widely used to replace traditional animal testing for skin irritation.
o Test System: A commercially available reconstructed human epidermis model.
e Procedure: A small amount of the test substance is applied topically to the tissue surface.

o Exposure and Incubation: The tissue is exposed to the substance for a defined period,
followed by an incubation period.

 Viability Assessment: Cell viability is determined using a colorimetric assay (e.g., MTT
assay). A reduction in cell viability below a certain threshold indicates an irritant potential.
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Caption: Workflow for in vitro skin irritation testing of Reactive Black 39.
Skin Sensitization: Local Lymph Node Assay (LLNA) (as per OECD Guideline 429):
The LLNA is the preferred method for assessing the skin sensitization potential of chemicals.
o Test Animals: Mice (e.g., CBA/J strain).

e Procedure: The test substance is applied to the dorsal surface of the ears for three
consecutive days.

« Endpoint: On day 6, the draining auricular lymph nodes are excised, and lymphocyte
proliferation is measured by the incorporation of 3H-methyl thymidine.
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o Calculation: A Stimulation Index (SI) is calculated, and an Sl > 3 is considered a positive

result. The EC3 value (the concentration required to produce an Sl of 3) is used to determine
the sensitizing potency.[13][14][15][16]

Genotoxicity

The genotoxic potential of azo dyes is a significant area of concern, primarily due to their

metabolic reduction to potentially mutagenic aromatic amines.[7]

Table 3: Summary of Genotoxicity Data

Test Metabolic Reference(s
Assay System L Result
Substance Activation )
Reactive Mutagenicity ]
Black 39 data reported
Reactive S. With & Not
Ames Test ] ] ) ] [17]
Black 5 typhimurium Without S9 mutagenic
Reactive Chromosoma  Chinese Not (171
Black 5 | Aberration Hamster clastogenic
Reactive Micronucleus Not
Mouse ) [17]
Black 5 Test clastogenic
Various Azo S. With & Some
Ames Test o ) ) [18]
Dyes typhimurium Without S9 mutagenic
Reactive In Vitro HaCaT & ]
) Not genotoxic  [19]
Dyes Micronucleus  HepaRG cells

Experimental Protocols

Bacterial Reverse Mutation Test (Ames Test) (as per OECD Guideline 471):

The Ames test is a widely used in vitro assay to detect gene mutations. For azo dyes, a

modified protocol is often necessary to facilitate the reductive cleavage of the azo bond.

» Test Strains: Histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100).
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» Metabolic Activation: The test is performed with and without a mammalian metabolic
activation system (S9 mix). For azo dyes, the S9 mix may be supplemented with flavin
mononucleotide (FMN) to enhance azo reduction.[18]

e Procedure: The bacterial strains are exposed to the test substance in the presence and
absence of S9 mix.

o Endpoint: The number of revertant colonies (colonies that have regained the ability to
synthesize histidine) is counted. A significant, dose-dependent increase in the number of
revertant colonies indicates a mutagenic potential.
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Caption: Workflow for the modified Ames test for Reactive Black 39.

Carcinogenicity, Reproductive and Developmental
Toxicity
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There is a significant data gap regarding the carcinogenicity, reproductive, and developmental
toxicity of Reactive Black 39 specifically. For azo dyes in general, the primary concern for
carcinogenicity is linked to the release of carcinogenic aromatic amines upon metabolic
cleavage of the azo bond.[6][7]

Information on the reproductive and developmental toxicity of reactive azo dyes is also limited.
Studies on some azo dyes have indicated the potential for adverse effects.[20][21] However,
without specific data for Reactive Black 39, a definitive assessment cannot be made.

Experimental Protocols

Two-Generation Reproductive Toxicity Study (as per OECD Guideline 416):

This study is designed to evaluate the effects of a substance on all phases of the reproductive
cycle.

o Test Animals: Rats are typically used.
e Dosing: The test substance is administered to both males and females for two generations.

o Endpoints: A wide range of endpoints are assessed, including effects on fertility, pregnancy,
maternal behavior, and the growth and development of the offspring.

Prenatal Developmental Toxicity Study (as per OECD Guideline 414):

This study assesses the potential of a substance to cause adverse effects on the developing
embryo and fetus.

o Test Animals: Pregnant females of a suitable species (e.g., rats or rabbits).
e Dosing: The test substance is administered during the period of organogenesis.

o Endpoints: The dams are examined for signs of toxicity, and the fetuses are examined for
external, visceral, and skeletal abnormalities.

Ecotoxicity
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Reactive dyes can be released into the aquatic environment through industrial effluents. Their
high water solubility and potential for persistence make their ecotoxicity a relevant concern.[3]

Table 4: Summary of Ecotoxicity Data for Reactive Dyes

Test . ) ] Reference(s
Endpoint Species Duration Value
Substance )
Reactive o )
EC50 Vibrio fischeri 27.5 mg/L [22]
Black 5
Hydrolysed
Reactive EC50 Vibrio fischeri 11.4 mg/L [22]
Black 5
Low
Azo Reactive Aquatic concentration
LC50/EC50 _ o [17]
Dyes Organisms s can elicit
effects
NOEC: 1.25
Azo Reactive Daphnia
NOEC/LOEC 21 days mg/L, LOEC: [17]
Dyes magna
2.5 mg/L

Experimental Protocols

Daphnia sp. Acute Immobilisation Test (as per OECD Guideline 202):

This test assesses the acute toxicity of a substance to aquatic invertebrates.[23][24]

Test Organism:Daphnia magna.

Procedure: Daphnids are exposed to a range of concentrations of the test substance for 48

hours.

Endpoint: The number of immobilized daphnids is recorded at 24 and 48 hours, and the

EC50 (the concentration that immobilizes 50% of the daphnids) is calculated.[1]

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (as per OECD Guideline 201):
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This test evaluates the effects of a substance on the growth of freshwater algae.
o Test Organism: A species of green algae (e.g., Raphidocelis subcapitata).

e Procedure: Algal cultures are exposed to various concentrations of the test substance over a
period of 72 hours.

o Endpoint: The inhibition of growth is measured, and the EC50 (the concentration that inhibits
growth by 50%) and the No Observed Effect Concentration (NOEC) are determined.

Mechanism of Toxicity and Signaling Pathways

The primary mechanism of toxicity for many azo dyes, including potentially Reactive Black 39,
involves the reductive cleavage of the azo bond (-N=N-).[6][25] This can occur through the
action of azoreductase enzymes present in the liver and, more significantly, in the gut
microbiota.[25] This cleavage results in the formation of aromatic amines.

Metabolism

Gut Microbiota Products & Effects

(Azoreductases)
. : Metabolic Activation
Aromatic Amines DNA Adducts

Ingestion of
Azo Dye

Potential Carcinogenesis

Secondary Pathway Liver

il (Azoreductases)

Click to download full resolution via product page
Caption: Metabolic pathway of azo dyes leading to potential carcinogenicity.

The resulting aromatic amines can then be absorbed and undergo further metabolic activation,
for example, through N-hydroxylation and subsequent esterification, to form reactive
electrophilic species. These reactive metabolites can bind covalently to DNA and other
macromolecules, leading to mutations and potentially initiating the carcinogenic process.[26]
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Specific signaling pathways that may be perturbed by Reactive Black 39 or its metabolites
have not been well-elucidated in the available literature. However, the genotoxic effects of the
aromatic amine metabolites would likely trigger DNA damage response pathways.

Conclusion

The available toxicological data for Reactive Black 39 and related reactive azo dyes indicate a
low potential for acute toxicity. Skin and eye irritation, as well as sensitization, are potential
hazards, particularly in occupational settings. The primary toxicological concern is the potential
for genotoxicity and carcinogenicity following metabolic reduction to aromatic amines. However,
for Reactive Black 5, a closely related dye, in vivo and in vitro studies have not shown
genotoxic potential.[17]

Significant data gaps exist for Reactive Black 39, particularly concerning carcinogenicity,
reproductive, and developmental toxicity. Further studies are needed to provide a more
complete toxicological profile and to facilitate a comprehensive risk assessment. The use of
modern in vitro and in silico methods could help to fill these data gaps while adhering to the
principles of the 3Rs (Replacement, Reduction, and Refinement of animal testing).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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